3-(Benzenesulfonyl)-2-imino-1-(2-oxolanylmethyl)-5-dipyrido[1,2-d:3',4'-f]pyrimidinone

• CAS RN: 578750-41-1
• Molecular Formula: C22H20N4O4S
• Molecular Weight: 436.5g/mol
• IUPAC Name: 5-(benzenesulfonyl)-6-imino-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• InChI: InChI=1S/C22H20N4O4S/c23-20-18(31(28,29)16-8-2-1-3-9-16)13-17-21(26(20)14-15-7-6-12-30-15)24-19-10-4-5-11-25(19)22(17)27/h1-5,8-11,13,15,23H,6-7,12,14H2
• InChI Key: YOBPVVQQTXGMLH-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CN2C3=C(C=C(C2=N)S(=O)(=O)C4=CC=CC=C4)C(=O)N5C=CC=CC5=N3
• Pictograms: Irritant

Description

3-(benzenesulfonyl)-2-imino-1-(2-oxolanylmethyl)-5-dipyrido[1,2-d:3',4'-f]pyrimidinone is a pyridopyrimidine.

Scientific Research Applications

Herbicidal Activity

Compounds similar to 3-(Benzenesulfonyl)-2-imino-1-(2-oxolanylmethyl)-5-dipyrido[1,2-d:3',4'-f]pyrimidinone have been synthesized and evaluated for their herbicidal activities. 2-(Phenylsulfonylamino)pyrimidine derivatives show definitive herbicidal activities, indicating potential agricultural applications (Huazheng, 2011).

Anticancer Activity

Research has been conducted on similar compounds for their anticancer properties. For example, a triazine folate antagonist showing activity against transplantable colon adenocarcinomas and ovarian tumors highlights the potential use of related compounds in cancer treatment (Corbett et al., 1982).

HIV-1 Reverse Transcriptase Inhibition

Compounds in the same class have shown efficacy in inhibiting HIV-1 reverse transcriptase. This suggests potential applications in HIV treatment, with specific compounds showing low nanomolar inhibition concentration (Hargrave et al., 1991).

Stereoselective Synthesis

The thermal reaction of related compounds has been used for stereoselective pyrroline-ring formation, indicating potential applications in specialized chemical syntheses (Noguchi et al., 2003).

Antiallergy Agents

Synthesis of 5-imino-5H-dipyrido[1,2-a; 2',3'-d]pyrimidines, similar in structure, has been explored for potential antiallergy applications (Rykowski & Pucko, 1999).

Synthesis of Novel Compounds

Research has been done on the DMAP-catalyzed synthesis of novel pyrrolo[2,3-d]pyrimidine derivatives, indicating possibilities for creating new medicinal compounds (Khashi et al., 2014).